Cas no 2172219-79-1 (3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid)

• Product Name: 3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
• CAS No: 2172219-79-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6235090
• PubChem ID: 165591920
• Update Time: 2025-05-20

3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
• 2172219-79-1
• EN300-1643678

• Inchi： 1S/C13H17NO2/c1-8(2)10-6-9-4-3-5-11(13(15)16)12(9)14-7-10/h3-5,8,10,14H,6-7H2,1-2H3,(H,15,16)
• InChI Key： HOKRULCWOUDFMK-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1NCC(C2)C(C)C)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid

Introduction to 3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid (CAS No. 2172219-79-1)

3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid, identified by the Chemical Abstracts Service registry number 2172219-79-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroquinoline scaffold, a structural motif widely recognized for its pharmacological potential. The presence of a propyl group at the 3-position and a carboxylic acid functionality at the 8-position introduces unique chemical and biological properties that make this compound a valuable candidate for further exploration in drug discovery and development.

The tetrahydroquinoline core is a heterocyclic aromatic system that has garnered considerable attention due to its role in various bioactive molecules. Its structural flexibility allows for modifications that can fine-tune its interactions with biological targets, making it a versatile scaffold for designing novel therapeutic agents. In particular, derivatives of tetrahydroquinoline have been investigated for their potential applications in treating neurological disorders, infectious diseases, and cancer.

The 8-carboxylic acid moiety in 3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid serves as a critical functional group that can be further modified to enhance solubility, bioavailability, and binding affinity. This carboxylic acid group can also participate in hydrogen bonding interactions with biological targets, which is often crucial for achieving high efficacy in drug design. The propyl substituent at the 3-position adds another layer of complexity to the molecule, influencing its pharmacokinetic properties and potentially affecting its metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that 3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid may interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies indicate that this molecule could exhibit inhibitory activity against certain kinases and transcription factors, which are frequently dysregulated in diseases such as cancer.

In the realm of medicinal chemistry, the synthesis of 3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid has been optimized to achieve high yields and purity. Modern synthetic methodologies leverage transition metal catalysis and asymmetric reactions to construct the tetrahydroquinoline core with high enantioselectivity. These advances have made it possible to produce enantiomerically pure derivatives of tetrahydroquinoline more efficiently than ever before.

The pharmacological profile of 3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid is still under investigation, but early preclinical studies have shown promising results. In vitro assays have demonstrated potential anti-inflammatory and antioxidant activities associated with this compound. Additionally, its ability to cross the blood-brain barrier suggests that it may be useful in developing treatments for central nervous system disorders.

One of the most exciting aspects of this compound is its potential for structure-based drug design. By understanding how 3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid interacts with its biological targets at the molecular level, chemists can make informed modifications to improve its therapeutic efficacy. This approach leverages insights from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to guide the design of next-generation analogs.

The role of computational tools in analyzing the structure-activity relationships (SAR) of 3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid cannot be overstated. Machine learning algorithms have been trained on large datasets of bioactive molecules to predict how structural changes will affect biological activity. These predictive models have already been used to identify novel derivatives with enhanced potency and selectivity.

As research continues to uncover new therapeutic applications for tetrahydroquinoline derivatives like 3-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid, it is likely that this compound will play a significant role in future drug development pipelines. Its unique structural features offer opportunities for innovation across multiple therapeutic areas. Whether used as a lead compound or as part of a larger drug cocktail regimen remains an area of active investigation.

The synthesis and characterization of this molecule also highlight the importance of interdisciplinary collaboration between organic chemists、biologists、and computer scientists. By combining experimental data with computational predictions，researchers can accelerate the discovery process significantly compared to traditional methods alone.